8-Hydroxy-7-octylquinoline-5,6-dione

• CAS No.: 35073-57-5
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol
• IUPAC Name: 8-hydroxy-7-octylquinoline-5,6-dione
• InChI: InChI=1S/C17H21NO3/c1-2-3-4-5-6-7-9-13-15(19)14-12(10-8-11-18-14)16(20)17(13)21/h8,10-11,19H,2-7,9H2,1H3
• InChI Key: WSZVINMYSPNMNV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=C(C2=C(C=CC=N2)C(=O)C1=O)O

Description

8-Hydroxy-7-octylquinoline-5,6-dione is a quinoline-derived compound characterized by a hydroxyl (-OH) group at position 8, an octyl (C₈H₁₇) chain at position 7, and two ketone (dione) groups at positions 5 and 6.

Comparison with Similar Compounds

Dihydroxypyrido-pyrazine-1,6-dione Derivatives ()

• Core Structure : Pyrazine fused with pyridine (pyrido-pyrazine).
• Substituents : Variable; compound 46 has an EC₅₀ of 6 nM in undisclosed assays.
• Key Differences: Pyrazine core vs. quinoline alters electronic properties and binding site compatibility. High potency of compound 46 suggests dione groups contribute to bioactivity, possibly via chelation or hydrogen bonding.
• Reference :

2.2.2. Pomalidomide (3-Aminopiperidine-2,6-dione; )

• Core Structure : Piperidine with dione groups.
• Substituents: Amino group at position 3.
• Clinical relevance (e.g., immunomodulatory drugs) highlights the role of dione motifs in therapeutic targeting.
• Reference :

2.3. Isoquinoline Derivatives

2.3.1. 8-Oxo-5,6,7,8-tetrahydroisoquinoline-7-carboxylate ()

• Core Structure: Partially saturated isoquinoline with a carboxylate group.
• Substituents : Oxo group at position 8.
• Key Differences: Carboxylate group introduces acidity, differing from the hydroxyl and octyl groups in hydrophilicity. Saturation may increase conformational flexibility compared to aromatic quinoline.
• Reference :

2.4. Hydroxylated Nucleobase Analogues

8-Hydroxyguanine ()

• Core Structure : Purine (guanine derivative).
• Substituents : Hydroxyl group at position 8.
• Key Differences: Role as an oxidative DNA damage biomarker suggests the hydroxyl group’s redox activity.
• Reference :

Comparative Analysis Table

Compound Name	Core Structure	Substituents	Biological Activity/Notes	Reference
8-Hydroxy-7-octylquinoline-5,6-dione	Quinoline	7-octyl, 8-OH, 5,6-dione	Hypothetical metal chelation	-
8-Methoxy-7-methyl-5,6-dihydroquinoline-5,6-dione	Dihydroquinoline	7-methyl, 8-OCH₃, 5,6-dione	Undisclosed properties
Dihydroxypyrido-pyrazine-1,6-dione (Compound 46)	Pyrido-pyrazine	Variable	EC₅₀ = 6 nM (high potency)
Pomalidomide	Piperidine	3-amino, 2,6-dione	Immunomodulatory drug
8-Hydroxyguanine	Purine	8-OH	Oxidative DNA damage biomarker

Key Insights

• Lipophilicity: The octyl chain in 8-Hydroxy-7-octylquinoline-5,6-dione likely enhances membrane permeability compared to methyl or methoxy substituents in analogues.
• Hydrogen Bonding : The hydroxyl group may improve target engagement compared to methoxy or carboxylate groups.